Cas no 1251562-90-9 (2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-benzyl-N-ethylacetamide)

• Product Name: 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-benzyl-N-ethylacetamide
• CAS No: 1251562-90-9
• MF: C₂₂H₂₉N₃O₄S
• MW: 431.548364400864
• CID: 5906614
• PubChem ID: 49666456
• Update Time: 2025-10-29

2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-benzyl-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(azepan-1-ylsulfonyl)-2-oxopyridin-1-yl]-N-benzyl-N-ethylacetamide
• 1251562-90-9
• AKOS024485868
• 2-[3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-benzyl-N-ethylacetamide
• F3406-8836
• VU0625213-1
• 2-(3-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-benzyl-N-ethylacetamide
• 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-benzyl-N-ethylacetamide

• Inchi： 1S/C22H29N3O4S/c1-2-23(17-19-11-6-5-7-12-19)21(26)18-24-14-10-13-20(22(24)27)30(28,29)25-15-8-3-4-9-16-25/h5-7,10-14H,2-4,8-9,15-18H2,1H3
• InChI Key： YHVFPFAOPUQASL-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CC=C1)CC)(=O)CN1C(=O)C(S(N2CCCCCC2)(=O)=O)=CC=C1

Computed Properties

• Exact Mass: 431.18787759g/mol
• Monoisotopic Mass: 431.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-benzyl-N-ethylacetamide

Professional Introduction to Compound with CAS No 1251562-90-9 and Product Name: 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-benzyl-N-ethylacetamide

The compound with the CAS number 1251562-90-9 and the product name 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-benzyl-N-ethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates both azepane and pyridine rings, which are well-known for their role in modulating biological pathways. The presence of a sulfonyl group and an amide moiety further enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, the development of novel scaffolds that can interact with biological targets in unique ways has been a cornerstone of drug discovery. The azepane ring, characterized by its seven-membered saturated structure, is known for its ability to mimic the conformational flexibility of certain natural products. This property makes it particularly useful in designing molecules that can fit into binding pockets of enzymes and receptors with high affinity. The pyridine ring, on the other hand, is a common pharmacophore found in many active pharmaceutical ingredients (APIs) due to its ability to form hydrogen bonds and coordinate with metal ions. The combination of these two rings in 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-benzyl-N-ethylacetamide suggests a molecule with the potential to exhibit multiple modes of action.

The sulfonyl group attached to the azepane ring is another key feature that contributes to the compound's pharmacological activity. Sulfonyl groups are frequently incorporated into drug molecules due to their ability to enhance binding interactions and metabolic stability. In particular, sulfonyl derivatives have been shown to exhibit inhibitory effects on various enzymes and receptors, making them valuable in the treatment of conditions such as diabetes, inflammation, and cancer. The amide moiety in the molecule also plays a crucial role in modulating biological activity by participating in hydrogen bonding interactions. These interactions are essential for the compound's ability to bind effectively to its target proteins.

Recent studies have highlighted the importance of N-benzyl-N-ethylacetamide as a functional group in medicinal chemistry. This moiety has been shown to improve solubility and bioavailability, which are critical factors for the efficacy of drug candidates. Additionally, the benzyl group can serve as a linker that connects different pharmacophoric units, allowing for the design of more complex and multifunctional molecules. The ethyl group provides further steric bulk, which can be used to fine-tune the binding properties of the compound. Together, these structural elements contribute to the overall pharmacological profile of 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-benzyl-N-ethylacetamide, making it a promising candidate for further development.

The potential applications of this compound are vast and span across multiple therapeutic areas. For instance, its structural features suggest that it may have inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and neurodegenerative disorders. Furthermore, the ability of sulfonyl derivatives to modulate inflammatory pathways makes this compound a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The pyridine ring also has implications in central nervous system (CNS) drug discovery, as pyridine-based compounds have been shown to interact with neurotransmitter receptors involved in mood regulation and cognition.

In terms of synthetic chemistry, 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-benzyl-N-ethylacetamide presents an interesting challenge due to its complex structure. The synthesis involves multiple steps, including cyclization reactions to form the azepane and pyridine rings, as well as functional group transformations to introduce the sulfonyl and amide moieties. Advances in synthetic methodologies have made it possible to construct such molecules more efficiently than ever before. Techniques such as transition metal-catalyzed reactions and flow chemistry have enabled chemists to access complex scaffolds with high yields and purity.

The development of new synthetic routes has also allowed for greater flexibility in modifying the structure of this compound. By varying substituents on different parts of the molecule, researchers can fine-tune its pharmacological properties to optimize potency and selectivity. This approach is particularly important in drug discovery, where small changes in molecular structure can lead to significant differences in biological activity. The ability to rapidly synthesize and test new analogs is crucial for identifying lead compounds that can progress into clinical trials.

From a computational chemistry perspective, 2-3-(azepane-1-sulfonyl)-2-oxyo 1 2 dihydropyridin 1 yl N benzyl N ethylacetamide offers an excellent model system for studying molecular interactions. Advanced computational methods such as molecular dynamics (MD) simulations and quantum mechanical calculations can provide insights into how this compound binds to its target proteins at an atomic level. These studies can help researchers understand the mechanisms underlying its biological activity and guide the design of more effective derivatives.

One particularly exciting area of research is the use of computational tools to predict how modifications to this compound will affect its biological activity. By integrating experimental data with computational models, researchers can identify structural features that are critical for binding affinity and selectivity. This approach has already led to several successful drug candidates being brought into clinical use. As computational technology continues to advance, it is likely that more compounds like 1251562 90 9 will be discovered through these combined experimental-computational strategies.

The future prospects for this compound are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to explore its efficacy in various disease models and optimize its pharmacokinetic properties for better clinical outcomes. As our understanding of biological pathways continues to grow, it is likely that more compounds like N benzyl N ethylacetamide will be developed targeting these pathways with high precision.